![molecular formula C19H18ClNO2S2 B2513214 3-(3-chlorophenyl)-N-(2-hydroxy-2,2-di(thiophen-2-yl)ethyl)propanamide CAS No. 2034633-63-9](/img/structure/B2513214.png)
3-(3-chlorophenyl)-N-(2-hydroxy-2,2-di(thiophen-2-yl)ethyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(3-chlorophenyl)-N-(2-hydroxy-2,2-di(thiophen-2-yl)ethyl)propanamide, also known as TAK-659, is a small molecule inhibitor that has been developed for the treatment of various types of cancer. It belongs to the class of drugs known as Bruton's tyrosine kinase (BTK) inhibitors, which are designed to inhibit the activity of BTK, a key enzyme involved in the development and progression of cancer.
Scientific Research Applications
Environmental Fate and Effects
Parabens, including compounds similar in structure to 3-(3-chlorophenyl)-N-(2-hydroxy-2,2-di(thiophen-2-yl)ethyl)propanamide, have been studied for their occurrence, fate, and behavior in aquatic environments. Despite treatments that remove them from wastewater, parabens persist at low concentrations in effluents and are found in surface water and sediments. This persistence is due to the continuous introduction into the environment from paraben-based products. Chlorinated derivatives of parabens, which might share structural similarities with the chlorophenyl group in the compound of interest, have been detected in various water bodies but not in drinking water. These chlorinated by-products are more stable and require further study to understand their toxicity (Haman, Dauchy, Rosin, & Munoz, 2015).
Antimicrobial Activities
Eugenol, a compound related in function to the query chemical, demonstrates broad-spectrum antimicrobial activity against various microorganisms, including those responsible for human infectious diseases, diseases of the oral cavity, and food-borne pathogens. Eugenol's antimicrobial properties could be indicative of the potential antimicrobial activities of compounds with similar functional groups or molecular actions. This suggests a potential for the development of new antimicrobial agents from compounds including this compound (Marchese et al., 2017).
Potential in Cancer Therapy
FTY720, a compound with distinct pharmacological properties, shows potential in cancer therapy through mechanisms that may be independent of its immunosuppressive effects. While structurally different, the exploration of compounds like this compound could uncover new pathways or targets for cancer treatment. FTY720's dual role as an immunosuppressant and a preclinical antitumor agent highlights the importance of investigating the multifaceted biological activities of compounds (Zhang et al., 2013).
properties
IUPAC Name |
3-(3-chlorophenyl)-N-(2-hydroxy-2,2-dithiophen-2-ylethyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18ClNO2S2/c20-15-5-1-4-14(12-15)8-9-18(22)21-13-19(23,16-6-2-10-24-16)17-7-3-11-25-17/h1-7,10-12,23H,8-9,13H2,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWUVJJLCJJVDMJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)CCC(=O)NCC(C2=CC=CS2)(C3=CC=CS3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18ClNO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.